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Cat. No.: B1203038 Get Quote

Introduction

Disperse dyes are the primary class of dyes used for coloring polyester fibers due to their non-

ionic nature and ability to penetrate the hydrophobic, crystalline structure of polyester at high

temperatures.[1][2] Disperse Yellow 211 (C.I. 12755) is a brilliant greenish-yellow monoazo

disperse dye suitable for dyeing polyester and its blends.[3][4] Its molecular formula is

C15H12ClN5O4.[3][4][5] The compact molecular structure of polyester fibers makes dye

penetration difficult at low temperatures.[1] Therefore, the high-temperature, high-pressure

(HTHP) dyeing method is the most effective and commonly used technique to achieve deep

and vibrant shades with good fastness properties on polyester.[1][2] This method involves

heating the dye bath to temperatures around 130°C under pressure, which swells the polyester

fibers and allows the disperse dye molecules to diffuse into the fiber structure.[1][2]

The dyeing mechanism of polyester with disperse dyes is understood as a process of

transferring the dye from the aqueous dye liquor to the solid organic fiber.[6][7] This process is

influenced by several factors, including temperature, pH, and the presence of auxiliary

chemicals such as dispersing agents and leveling agents.[6][7] An acidic pH range of 4.5-5.5 is

generally optimal for the exhaustion of disperse dyes onto polyester.[1][7]

Experimental Protocol: High-Temperature Dyeing of Polyester with Disperse Yellow 211

This protocol details the procedure for dyeing polyester fibers using a high-temperature

exhaustion method.
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1. Materials and Equipment

Substrate: Scoured and bleached polyester fabric or yarn

Dye: Disperse Yellow 211 (C.I. 12755)

Chemicals:

Acetic Acid (CH₃COOH) for pH control

Dispersing agent (e.g., a lignosulphonate or naphthalene sulphonate-based product)

Leveling agent

Sodium Hydrosulfite (Na₂S₂O₄) for reduction clearing

Sodium Hydroxide (NaOH) or Soda Ash (Na₂CO₃) for reduction clearing

Non-ionic detergent

Equipment:

High-temperature, high-pressure laboratory dyeing machine

Beakers and graduated cylinders

Stirring rods

pH meter or pH paper

Analytical balance

Drying oven

2. Procedure

2.1. Pre-treatment of Polyester
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Ensure the polyester substrate is thoroughly scoured and bleached to remove any impurities,

oils, and sizes. A pre-wash with a non-ionic detergent is recommended.[8]

2.2. Dye Bath Preparation

Calculate the required amounts of dye and auxiliary chemicals based on the weight of the

fabric (o.w.f) and the desired liquor ratio (e.g., 1:10).

Prepare a stock solution of Disperse Yellow 211. First, create a paste with a small amount

of water and a dispersing agent before diluting it with warm water (40-50°C) to ensure proper

dispersion.[6][7]

Fill the dyeing vessel with the required volume of water.

Add the dispersing agent and leveling agent to the dye bath and stir.

Adjust the pH of the dye bath to the desired range (4.5-5.5) using acetic acid.[1][6][7]

Add the dispersed dye solution to the dye bath and stir thoroughly.

2.3. Dyeing Cycle

Introduce the polyester substrate into the dye bath at a temperature of approximately 60°C.

[6][7]

Run the material in the dye bath for 10-15 minutes at this temperature to ensure even

wetting and chemical absorption.[6][7]

Seal the dyeing machine and begin raising the temperature at a controlled rate of 1-2°C per

minute to 130°C.[1]

Maintain the temperature at 130°C for 30-60 minutes, depending on the desired depth of

shade.[1][7]

After the dyeing time has elapsed, cool the dye bath down to 70-80°C at a rate of 2-3°C per

minute.

Drain the dye bath.
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2.4. Post-Dyeing Treatment (Reduction Clearing)

To improve wash fastness and remove any unfixed dye from the fiber surface, a reduction

clearing process is necessary.[6][7]

Prepare a fresh bath with a non-ionic detergent, sodium hydrosulfite, and sodium hydroxide

or soda ash.

Treat the dyed material in this bath at 70-80°C for 15-20 minutes.

Rinse the material thoroughly with hot water, followed by a cold water rinse.

Neutralize the fabric with a mild acid if necessary.

Dry the dyed polyester material.

Data Presentation

Table 1: Properties and Application Parameters for Disperse Yellow 211
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Parameter Value Reference

Dye Properties

C.I. Name Disperse Yellow 211 [3][4]

C.I. Number 12755 [3][5]

CAS Number 86836-02-4 [3][4][5]

Molecular Formula C15H12ClN5O4 [3][4][5]

Molecular Weight 361.74 g/mol [3][4][5]

Appearance
Yellow-greenish

powder/particles
[5][9]

Solubility Insoluble in water [5]

Dyeing Parameters

Dyeing Method
High-Temperature High-

Pressure
[9]

Liquor Ratio 1:10 to 1:15 [1]

Dyeing Temperature 130°C [1][7]

Dyeing Time at Temperature 30-60 minutes [1][7]

pH of Dye Bath 4.5 - 5.5 [1][7][9]

Auxiliaries (Typical)

Dispersing Agent 1-2 g/L

Leveling Agent 0.5-1 g/L

Acetic Acid To adjust pH [7]

Reduction Clearing

Sodium Hydrosulfite 1-2 g/L

Sodium Hydroxide 1-2 g/L

Temperature 70-80°C
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Time 15-20 minutes

Fastness Properties

Light Fastness (Xenon Arc) 6-7 [3][4][9]

Washing Fastness (ISO3) 5 [9]

Sublimation Fastness 4 [10]

Rubbing Fastness (Dry) 4-5 [10]

Rubbing Fastness (Wet) 4-5 [10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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